![molecular formula C18H18ClNOS B2994330 (Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-(4-methylphenyl)sulfanylprop-2-en-1-one CAS No. 263869-25-6](/img/structure/B2994330.png)
(Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-(4-methylphenyl)sulfanylprop-2-en-1-one
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Description
(Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-(4-methylphenyl)sulfanylprop-2-en-1-one is a useful research compound. Its molecular formula is C18H18ClNOS and its molecular weight is 331.86. The purity is usually 95%.
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Scientific Research Applications
Transition Metal Phosphide Catalysts
Transition metal phosphides have been recognized for their high activity and stability as catalysts in hydroprocessing, which includes hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) processes. These catalysts display excellent performance, surpassing that of traditional sulfide-based catalysts, and are promising for deep HDS in the presence of nitrogen and aromatic compounds (Oyama et al., 2009).
Sulfonamides and Their Applications
Sulfonamides, characterized by the primary sulfonamide moiety, have been extensively studied for their diverse bioactivities. These include applications as diuretics, carbonic anhydrase inhibitors, antiepileptics, and COX2 inhibitors. Novel drugs incorporating this group have shown significant antitumor activity, highlighting the constant need for novel sulfonamides in therapeutic applications (Carta et al., 2012).
Degradation of Chlorinated Phenols
Research on zero valent iron and iron-based bimetallic systems has shown their potential in efficiently dechlorinating chlorophenols, which are toxic to humans and the environment. These systems offer an effective alternative for the dechlorination process, crucial for environmental remediation efforts (Gunawardana et al., 2011).
Xylan Derivatives for Drug Delivery
Chemical modification of xylan into ethers and esters provides biopolymers with specific properties for potential drug delivery applications. Xylan esters, in particular, have been shown to form nanoparticles suitable for drug delivery, highlighting the versatility and application potential of polysaccharide derivatives in pharmaceuticals (Petzold-Welcke et al., 2014).
Properties
IUPAC Name |
(Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-(4-methylphenyl)sulfanylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNOS/c1-13-4-10-16(11-5-13)22-17(12-20(2)3)18(21)14-6-8-15(19)9-7-14/h4-12H,1-3H3/b17-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHSZEHGXOCIEBE-ATVHPVEESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC(=CN(C)C)C(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S/C(=C\N(C)C)/C(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.